Cas no 13800-08-3 (1'-benzyl-4'-phenyl-1,4'-bipiperidinium dichloride)

• Product Name: 1'-benzyl-4'-phenyl-1,4'-bipiperidinium dichloride
• CAS No: 13800-08-3
• MF: C₂₃H₃₂Cl₂N₂
• MW: 407.419584274292
• CID: 1248583
• PubChem ID: 26277
• Update Time: 2025-04-20

1'-benzyl-4'-phenyl-1,4'-bipiperidinium dichloride Chemical and Physical Properties

Names and Identifiers

• 1'-benzyl-4'-phenyl-1,4'-bipiperidinium dichloride
• 1-benzyl-4-phenyl-4-piperidin-1-ium-1-ylpiperidin-1-ium,dichloride
• 13800-08-3
• 1'-Benzyl-4'-phenyl-1,4'-bipiperidine dihydrochloride
• 1,4'-BIPIPERIDINE, 1'-BENZYL-4'-PHENYL-, DIHYDROCHLORIDE

• Inchi： 1S/C23H30N2.2ClH/c1-4-10-21(11-5-1)20-24-18-14-23(15-19-24,22-12-6-2-7-13-22)25-16-8-3-9-17-25;;/h1-2,4-7,10-13H,3,8-9,14-20H2;2*1H
• InChI Key： DSJIFMSEGVSCQV-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[NH+]1(CCCCC1)C1(C2C=CC=CC=2)CC[NH+](CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 406.194
• Monoisotopic Mass: 406.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.9A^2

Experimental Properties

• Boiling Point: 442.8°C at 760 mmHg
• Flash Point: 197.5°C